Cas no 115044-76-3 (Adenosine,2-bromo-3'-deoxy- (9CI))

• Product Name: Adenosine,2-bromo-3'-deoxy- (9CI)
• CAS No: 115044-76-3
• MF: C₁₀H₁₂BrN₅O₃
• MW: 330.137980461121
• CID: 202922
• PubChem ID: 196709
• Update Time: 2025-04-19

Adenosine,2-bromo-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-bromo-3'-deoxy- (9CI)
• 2-bromo-3'-deoxyadenosine
• 2-BDA
• 3'-Deoxy-2-bromoadenosine
• Adenosine, 2-bromo-3'-deoxy-
• (2R,3R,5S)-2-(6-amino-2-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolan-3-ol
• 115044-76-3
• DTXSID60921606
• SCHEMBL20419178
• (2R,3R,5S)-2-(6-Amino-2-bromo-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• 2-Bromo-9-(3-deoxypentofuranosyl)-9H-purin-6-amine
• (2R,3R,5S)-2-(6-amino-2-bromopurin-9-yl)-5-(hydroxymethyl)oxolan-3-ol

• Inchi： 1S/C10H12BrN5O3/c11-10-14-7(12)6-8(15-10)16(3-13-6)9-5(18)1-4(2-17)19-9/h3-5,9,17-18H,1-2H2,(H2,12,14,15)/t4-,5+,9+/m0/s1
• InChI Key： MOFDAKHUBHRTST-OBXARNEKSA-N
• SMILES： BrC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H](C[C@@H](CO)O1)O)N

Computed Properties

• Exact Mass: 329.01246
• Monoisotopic Mass: 329.012352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 2.3
• Boiling Point: 717.2°Cat760mmHg
• Flash Point: 387.5°C
• Refractive Index: 1.898
• PSA: 119.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides